Cas no 54118-78-4 (Methanone, (4-methoxyphenyl)(3-nitrophenyl)-)

Methanone, (4-methoxyphenyl)(3-nitrophenyl)- structure
54118-78-4 structure
Product Name:Methanone, (4-methoxyphenyl)(3-nitrophenyl)-
CAS No:54118-78-4
MF:C14H11NO4
MW:257.241443872452
CID:355500
PubChem ID:794540
Update Time:2025-04-19

Methanone, (4-methoxyphenyl)(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-methoxyphenyl)(3-nitrophenyl)-
    • (4-methoxyphenyl)-(3-nitrophenyl)methanone
    • Oprea1_411958
    • 1-(3-nitrobenzoyl)-4-methoxybenzene
    • PJFAYZAQZJOLKX-UHFFFAOYSA-N
    • AB00080397-01
    • 54118-78-4
    • 4-methoxy-3'-nitrobenzophenone
    • SCHEMBL4470153
    • 4-methoxyphenyl 3-nitrophenyl ketone
    • AKOS000747663
    • DTXSID90355238
    • Oprea1_100607
    • CCG-329403
    • (4-methoxyphenyl)(3-nitrophenyl)methanone
    • Cambridge id 5316724
    • (4-methoxyphenyl)-(3-nitrophenyl)-methanone
    • Inchi: 1S/C14H11NO4/c1-19-13-7-5-10(6-8-13)14(16)11-3-2-4-12(9-11)15(17)18/h2-9H,1H3
    • InChI Key: PJFAYZAQZJOLKX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 257.06883
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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